N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine

• IUPAC Name: N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H14N2O2S/c1-14-9-4-3-8(7-10(9)15-2)13-11-12-5-6-16-11/h3-4,7H,5-6H2,1-2H3,(H,12,13)
• InChI Key: VYBBZPLTWFVJQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC2=NCCS2)OC
• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol

Description

N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "DMT" and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and bacteria. It has also been shown to exhibit anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine in lab experiments is its potential to exhibit antitumor and antimicrobial activity. However, one of the limitations of using this compound is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine. One of the areas of research could be to investigate the mechanism of action of this compound. Another area of research could be to study its potential use as an antidepressant and anxiolytic agent. Additionally, further studies could be conducted to explore its potential use in the treatment of various diseases, such as cancer and bacterial infections.
Conclusion:
In conclusion, N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine is a chemical compound that has potential applications in various fields, including medicine. The synthesis of this compound can be achieved using various methods. While the mechanism of action of this compound is not fully understood, it has been shown to exhibit various biochemical and physiological effects. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine can be achieved using various methods. One of the commonly used methods involves the reaction of 3,4-dimethoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then reduced using sodium borohydride to obtain N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine has been studied extensively for its potential applications in various fields. In the field of medicine, this compound has been shown to exhibit antitumor and antimicrobial activity. It has also been studied for its potential use as an antidepressant and anxiolytic agent.